Cas no 1860802-95-4 (Benzoic acid, 3-methyl-4-(1H-pyrazol-4-yl)-)
Benzoic acid, 3-methyl-4-(1H-pyrazol-4-yl)- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-methyl-4-(1H-pyrazol-4-yl)-
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- MDL: MFCD32857895
- Inchi: 1S/C11H10N2O2/c1-7-4-8(11(14)15)2-3-10(7)9-5-12-13-6-9/h2-6H,1H3,(H,12,13)(H,14,15)
- InChI Key: QVCKSBWLHCFUFH-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(C2=CNN=C2)C(C)=C1
Benzoic acid, 3-methyl-4-(1H-pyrazol-4-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 224925-1g |
3-Methyl-4-(1H-pyrazol-4-yl)benzoic acid, 95% |
1860802-95-4 | 95% | 1g |
$1156.00 | 2023-09-10 | |
| Matrix Scientific | 224925-2.500g |
3-Methyl-4-(1H-pyrazol-4-yl)benzoic acid, 95% |
1860802-95-4 | 95% | 2.500g |
$1980.00 | 2023-09-10 |
Benzoic acid, 3-methyl-4-(1H-pyrazol-4-yl)- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on Benzoic acid, 3-methyl-4-(1H-pyrazol-4-yl)-
Benzoic Acid, 3-Methyl-4-(1H-Pyrazol-4-Yl): A Comprehensive Overview
The compound with CAS No. 1860802-95-4, commonly referred to as Benzoic acid, 3-methyl-4-(1H-pyrazol-4-yl), is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical structure, synthesis methods, applications, and recent research findings.
Benzoic acid is a fundamental organic compound characterized by a benzene ring attached to a carboxylic acid group. The addition of a 3-methyl and 4-(1H-pyrazol-4-yl) substituent introduces unique electronic and steric effects, making this compound particularly interesting for researchers. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, contributes to the molecule's stability and reactivity.
Recent studies have highlighted the importance of Benzoic acid derivatives in drug discovery and development. The pyrazole moiety is known for its ability to act as a hydrogen bond donor or acceptor, which enhances the bioavailability of drug candidates. This property makes Benzoic acid, 3-methyl-4-(1H-pyrazol-4-yl) a promising lead compound in the design of new pharmaceutical agents targeting various diseases.
In terms of synthesis, the preparation of Benzoic acid derivatives often involves multi-step reactions that require precise control over reaction conditions. The introduction of the pyrazole group typically involves nucleophilic aromatic substitution or coupling reactions with appropriate reagents. Researchers have explored various strategies to optimize these reactions, ensuring high yields and purity of the final product.
The applications of Benzoic acid, 3-methyl-4-(1H-pyrazol-4-yl) extend beyond pharmaceuticals. Its structural versatility makes it a valuable component in the synthesis of advanced materials such as polymers and coatings. The methyl group at position 3 provides additional steric bulk, which can influence the physical properties of materials derived from this compound.
Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of Benzoic acid derivatives with greater accuracy. These computational models have been instrumental in guiding experimental efforts and accelerating the discovery of novel applications for this compound.
In conclusion, Benzoic acid, 3-methyl-4-(1H-pyrazol-4-Yl) (CAS No. 1860802-95) is a versatile molecule with significant potential in multiple fields. Its unique structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.
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